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Compound of Interest

Compound Name: 3-Fluoro-5-iodoaniline

Cat. No.: B1302147

An in-depth analysis of 3-Fluoro-5-iodoaniline reveals a substituted aromatic amine with
significant applications in chemical synthesis and drug discovery. This technical guide provides
a concise overview of its fundamental molecular properties.

Molecular Data Summary

The key quantitative data for 3-Fluoro-5-iodoaniline are summarized in the table below,
providing a clear reference for researchers.

Property Value Citations
Molecular Formula CeHsFIN [1112][3]
Molecular Weight 237.01 g/mol [41[5]
Monoisotopic Mass 236.94507 Da [2]

CAS Number 660-49-1 [1]141[6]

Molecular Structure

The structure of 3-Fluoro-5-iodoaniline consists of a central benzene ring. An amino group (-
NH3) is attached at position 1, a fluorine atom at position 3, and an iodine atom at position 5.
This specific arrangement of substituents influences the molecule's reactivity and potential for
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forming intermolecular interactions. The IUPAC name for this compound is 3-fluoro-5-
iodoaniline[3].

Caption: Molecular structure of 3-Fluoro-5-iodoaniline.

This document provides a summary of publicly available data. For experimental protocols and
in-depth signaling pathway analysis, further literature research is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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